molecular formula C8H13IN2O B2763508 5-(ethoxymethyl)-1-ethyl-4-iodo-1H-pyrazole CAS No. 1855943-93-9

5-(ethoxymethyl)-1-ethyl-4-iodo-1H-pyrazole

Cat. No. B2763508
CAS RN: 1855943-93-9
M. Wt: 280.109
InChI Key: ZKKQPXOTHXMMOG-UHFFFAOYSA-N
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Description

The compound “5-(ethoxymethyl)furfural” (EMF) is a promising transportation fuel and fuel additive . It has been in the center of attention due to its high energy density, which is close to that of gasoline and diesel, and higher than that of ethanol .


Synthesis Analysis

EMF can be synthesized from different biomass feedstocks such as glucose, fructose, inulin, and cellulose . The synthesis involves a multi-step reaction process, including the acid-catalyzed dehydration of carbohydrates . A study reported a one-step synthesis of a hierarchical meso-/microporous lamellar MFI–Sn/Al zeolite and its catalytic application for the conversion of glucose into EMF .


Chemical Reactions Analysis

The reaction pathway for the synthesis of EMF from D-fructose in a condensed phase homogeneous ethanol system at 351 K catalyzed by hydrogen cations has been studied . The reaction proceeds via the isomerization of glucose to fructose over Lewis acidic Sn sites and the dehydration of fructose to 5-hydroxymethylfurfural (HMF) and then the etherification of HMF and ethanol to EMF .


Physical And Chemical Properties Analysis

EMF, a liquid biofuel, has a high energy density (30.3 MJ/L) which is close to that of gasoline (31.3 MJ/L) and diesel (33.6 MJ/L), and higher than that of ethanol (23.5 MJ/L) .

Future Directions

The development of efficient catalysts and catalytic systems for the conversion of polysaccharide raw materials into EMF is anticipated . The potential of EMF in the prevention and treatment of cardiovascular diseases has also been emphasized .

properties

IUPAC Name

5-(ethoxymethyl)-1-ethyl-4-iodopyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13IN2O/c1-3-11-8(6-12-4-2)7(9)5-10-11/h5H,3-4,6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKKQPXOTHXMMOG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C=N1)I)COCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H13IN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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